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Compound of Interest

Compound Name: 2,2'-Ethylenedioxydiphenol

Cat. No.: B1336020 Get Quote

A Comprehensive Technical Guide to 2,2'-
Ethylenedioxydiphenol and its Synonyms
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,2'-Ethylenedioxydiphenol, a chemical

compound with significant applications in various scientific and industrial fields. This document

consolidates essential information regarding its synonyms, chemical properties, and

identification numbers to support research and development activities.

Chemical Identity and Synonyms
2,2'-Ethylenedioxydiphenol is an organic compound known by several names in scientific

literature and commercial databases. Establishing a clear understanding of these synonyms is

crucial for comprehensive literature searches and accurate identification of the compound.

The primary name, 2,2'-Ethylenedioxydiphenol, is often used interchangeably with Ethylene

Glycol Bis(2-hydroxyphenyl) Ether.[1][2] The International Union of Pure and Applied Chemistry

(IUPAC) name for this compound is 2-[2-(2-hydroxyphenoxy)ethoxy]phenol.[3][4]

A comprehensive list of synonyms and identifiers is provided in the table below to facilitate

easy reference.

Table 1: Synonyms and Identifiers for 2,2'-Ethylenedioxydiphenol
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Type Identifier Source

Systematic Name
2,2'-[ethane-1,2-

diylbis(oxy)]diphenol
[3][5]

2-[2-(2-

hydroxyphenoxy)ethoxy]pheno

l

[3][4][6]

Common Synonyms
1,2-Bis(2-

hydroxyphenoxy)ethane
[3][6]

Ethylene Glycol Bis(2-

hydroxyphenyl) Ether
[3][6]

1,2-bis(o-

hydroxyphenoxy)ethane
[3]

Phenol, 2,2'-[1,2-

ethanediylbis(oxy)]bis-
[3][5][6]

CAS Number 20115-81-5 [3]

EC Number 680-023-6 [3]

PubChem CID 5171332 [3]

DSSTox Substance ID DTXSID30409128 [3]

Physicochemical Properties
Understanding the physicochemical properties of 2,2'-Ethylenedioxydiphenol is fundamental

for its application in experimental settings and for predicting its behavior in various chemical

and biological systems.

Table 2: Key Physicochemical Properties of 2,2'-Ethylenedioxydiphenol
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Property Value Source

Molecular Formula C14H14O4 [3][5][6]

Molecular Weight 246.26 g/mol [3][5]

Appearance
White to Light yellow to Light

orange powder to crystal
[1][5]

Purity >98.0% (GC) [1][2]

Logical Relationships and Synthesis Precursors
The synthesis of complex molecules often involves a series of reactions and precursor

chemicals. While a detailed experimental protocol for the synthesis of 2,2'-
Ethylenedioxydiphenol is not provided in the search results, we can infer a logical

relationship based on its structure and the common precursors for similar ether compounds.

The name "Ethylene Glycol Bis(2-hydroxyphenyl) Ether" itself suggests a synthesis pathway

involving ethylene glycol and a protected form of 2-hydroxyphenol (catechol).

A generalized logical workflow for a potential synthesis route can be visualized as follows:

Starting Materials

Reaction Steps Final Product

Ethylene Glycol

Etherification Reaction
(e.g., Williamson Ether Synthesis)2-Hydroxyphenol (Catechol)

Protection of one
hydroxyl group on Catechol Deprotection 2,2'-Ethylenedioxydiphenol

Click to download full resolution via product page

Caption: A logical workflow for the potential synthesis of 2,2'-Ethylenedioxydiphenol.

It is important to note that this is a generalized representation and the actual experimental

conditions, including catalysts, solvents, and reaction temperatures, would need to be

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Ethylenedioxydiphenol
https://cymitquimica.com/cas/20115-81-5/
https://www.chembk.com/en/chem/2,2'-Ethylenedioxydiphenol%2020115-81-5
https://pubchem.ncbi.nlm.nih.gov/compound/2_2_-Ethylenedioxydiphenol
https://cymitquimica.com/cas/20115-81-5/
https://www.tcichemicals.com/OP/en/p/E0557
https://cymitquimica.com/cas/20115-81-5/
https://www.tcichemicals.com/OP/en/p/E0557
https://www.tcichemicals.com/JP/en/p/E0557
https://www.benchchem.com/product/b1336020?utm_src=pdf-body
https://www.benchchem.com/product/b1336020?utm_src=pdf-body
https://www.benchchem.com/product/b1336020?utm_src=pdf-body-img
https://www.benchchem.com/product/b1336020?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336020?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


determined through experimental optimization.

Applications and Research Context
While the provided search results do not detail specific experimental protocols or signaling

pathways involving 2,2'-Ethylenedioxydiphenol, its structural motifs suggest potential areas

of application. As a bis-phenolic compound, it could serve as a monomer in polymer chemistry,

similar to how related compounds are used in the production of epoxy resins and other

thermosetting plastics.[5] The presence of two phenol groups also suggests potential for

investigation into its antioxidant properties or as a ligand in coordination chemistry.

Further research is required to elucidate the specific biological activities and potential

therapeutic applications of 2,2'-Ethylenedioxydiphenol. Researchers and drug development

professionals are encouraged to use the comprehensive list of synonyms provided in this guide

to conduct thorough literature searches for existing studies and to accurately report new

findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Synonyms for 2,2'-Ethylenedioxydiphenol like Ethylene
Glycol Bis(2-hydroxyphenyl) Ether]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336020#synonyms-for-2-2-ethylenedioxydiphenol-
like-ethylene-glycol-bis-2-hydroxyphenyl-ether]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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